![molecular formula C20H22N4S B4708145 4-[(4-tert-butylbenzylidene)amino]-5-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol](/img/structure/B4708145.png)
4-[(4-tert-butylbenzylidene)amino]-5-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol
Overview
Description
4-[(4-tert-butylbenzylidene)amino]-5-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol, also known as TBBT, is a chemical compound that has been extensively studied for its potential applications in scientific research. TBBT is a derivative of the triazole family of compounds and has been found to possess a wide range of biochemical and physiological effects.
Scientific Research Applications
4-[(4-tert-butylbenzylidene)amino]-5-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol has been shown to have a number of potential applications in scientific research. One of the most promising areas of research involves the use of this compound as a tool for studying the mechanisms of protein-protein interactions. This compound has been found to bind to specific sites on proteins, allowing researchers to study the interactions between these proteins in greater detail.
Mechanism of Action
The mechanism of action of 4-[(4-tert-butylbenzylidene)amino]-5-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol is not fully understood, but it is believed to involve the binding of the compound to specific sites on proteins. This binding can affect the conformation of the protein and alter its function.
Biochemical and Physiological Effects:
This compound has been found to have a number of biochemical and physiological effects. These include the inhibition of protein-protein interactions, the modulation of enzyme activity, and the regulation of gene expression. This compound has also been found to have anti-inflammatory and antioxidant properties.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 4-[(4-tert-butylbenzylidene)amino]-5-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol in lab experiments is its high specificity for certain proteins. This allows researchers to study the interactions between these proteins in greater detail. However, this compound can also have off-target effects, which can complicate data interpretation. Additionally, this compound can be difficult to work with due to its low solubility in aqueous solutions.
Future Directions
There are a number of potential future directions for research involving 4-[(4-tert-butylbenzylidene)amino]-5-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol. One area of interest is the development of new this compound derivatives with improved properties, such as increased solubility and specificity. Another area of interest is the use of this compound in the development of new drugs for the treatment of various diseases, including cancer and inflammatory disorders. Finally, this compound could also be used as a tool for studying the mechanisms of protein-protein interactions in greater detail, which could lead to the development of new therapies for a wide range of diseases.
properties
IUPAC Name |
4-[(4-tert-butylphenyl)methylideneamino]-3-(4-methylphenyl)-1H-1,2,4-triazole-5-thione | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22N4S/c1-14-5-9-16(10-6-14)18-22-23-19(25)24(18)21-13-15-7-11-17(12-8-15)20(2,3)4/h5-13H,1-4H3,(H,23,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UFUOJVFTXJKIBM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=NNC(=S)N2N=CC3=CC=C(C=C3)C(C)(C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22N4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
350.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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